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5-[E-2-[N-[N-[N1-(4-T-Butylbenzoyl)-D-(+)-biotinyl]-6-aminohexyl]carboxamido]vinyl]-5'-O-(4,4'-dimethoxytrityl)-2'-deoxyuridine, 3'-[(2-cyanoethyl)-(N,N-diisopropyl)]phosphoramidite

Name: 5-[E-2-[N-[N-[N1-(4-T-Butylbenzoyl)-D-(+)-biotinyl]-6-aminohexyl]carboxamido]vinyl]-5'-O-(4,4'-dimethoxytrityl)-2'-deoxyuridine, 3'-[(2-cyanoethyl)-(N,N-diisopropyl)]phosphoramidite
Brand: Smolecule
SKU: S1787752
Rating: 4.5 (2 reviews)

Catalog No.

S1787752

CAS No.

198080-40-9

M.F

C69H89N8O12PS

M. Wt

1285.549

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

5-[E-2-[N-[N-[N1-(4-T-Butylbenzoyl)-D-(+)-biotinyl...

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General Information

CAS Number

198080-40-9

Product Name

5-[E-2-[N-[N-[N1-(4-T-Butylbenzoyl)-D-(+)-biotinyl]-6-aminohexyl]carboxamido]vinyl]-5'-O-(4,4'-dimethoxytrityl)-2'-deoxyuridine, 3'-[(2-cyanoethyl)-(N,N-diisopropyl)]phosphoramidite

IUPAC Name

(E)-9-[5-[(3aS,4S,6aR)-3-(4-tert-butylbenzoyl)-2-oxo-3a,4,6,6a-tetrahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanoylamino]-N-[1-[(2R,4S,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[2-cyanoethoxy-[di(propan-2-yl)amino]phosphanyl]oxyoxolan-2-yl]-2,4-dioxopyrimidin-5-yl]non-2-enamide

Molecular Formula

C69H89N8O12PS

Molecular Weight

1285.549

InChI

InChI=1S/C69H89N8O12PS/c1-46(2)77(47(3)4)90(87-41-21-39-70)89-57-42-62(88-58(57)44-86-69(50-22-15-14-16-23-50,51-31-35-53(84-8)36-32-51)52-33-37-54(85-9)38-34-52)75-43-55(64(80)74-66(75)82)72-61(79)26-17-12-10-11-13-20-40-71-60(78)25-19-18-24-59-63-56(45-91-59)73-67(83)76(63)65(81)48-27-29-49(30-28-48)68(5,6)7/h14-17,22-23,26-38,43,46-47,56-59,62-63H,10-13,18-21,24-25,40-42,44-45H2,1-9H3,(H,71,78)(H,72,79)(H,73,83)(H,74,80,82)/b26-17+/t56-,57-,58+,59-,62+,63-,90?/m0/s1

InChI Key

FHABSPMZQJOPSS-GGVSAJPNSA-N

SMILES

CC(C)N(C(C)C)P(OCCC#N)OC1CC(OC1COC(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)C4=CC=C(C=C4)OC)N5C=C(C(=O)NC5=O)NC(=O)C=CCCCCCCNC(=O)CCCCC6C7C(CS6)NC(=O)N7C(=O)C8=CC=C(C=C8)C(C)(C)C

Phosphoramidite for incorporation of Biotin with a dT nucleobases, internally or at the 5' end of an oligonucleotide.

Scientific Research Applications

Synthesis of Biotinylated DNA Probes:

Biotin-dT CEP is a phosphoramidite building block used in solid-phase DNA synthesis techniques []. The presence of biotin allows for the subsequent attachment of streptavidin, a protein with high affinity for biotin. This biotin-streptavidin linkage is a powerful tool for various applications including:

DNA detection and purification: Biotinylated DNA probes can be used in assays like Southern blotting and streptavidin-coated magnetic beads for efficient DNA separation and detection [, ].

Affinity-based manipulations of DNA:

Biotinylated DNA can be used for various affinity-based manipulations such as:

Pull-down assays: Biotinylated DNA can be used to capture specific DNA sequences or proteins that interact with those sequences through streptavidin-coated beads [].
Immobilization of DNA on surfaces: Biotinylated DNA can be immobilized on streptavidin-functionalized surfaces for applications like DNA microarrays [].

Generation of Functionalized DNA Nanostructures:

Biotin-dT CEP can be incorporated into DNA to create biotinylated DNA strands. These strands can then be used to engineer functional DNA nanostructures through streptavidin-mediated self-assembly for applications like:

Drug delivery: Biotinylated DNA nanostructures can be designed to carry drugs and target them to specific cells using streptavidin-conjugated antibodies [].
Biosensors: Biotinylated DNA can be used to create biosensors that rely on the streptavidin-biotin interaction for signal transduction [].